Cas no 77290-63-2 (Benzamide, N-benzoyl-4-methoxy-)

• Product Name: Benzamide, N-benzoyl-4-methoxy-
• CAS No: 77290-63-2
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 1783998
• PubChem ID: 12618130
• Update Time: 2025-04-21

Benzamide, N-benzoyl-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-benzoyl-4-methoxy-
• N-benzoyl-4-methoxybenzamide
• DTXSID00504533
• 77290-63-2

• Inchi： 1S/C15H13NO3/c1-19-13-9-7-12(8-10-13)15(18)16-14(17)11-5-3-2-4-6-11/h2-10H,1H3,(H,16,17,18)
• InChI Key： BDBYNVQDGQEMJZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NC(C2C=CC=CC=2)=O)=O)=CC=1

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų